Cas no 1005117-43-0 (2-(4-chlorophenyl)-3-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione)

• Product Name: 2-(4-chlorophenyl)-3-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• CAS No: 1005117-43-0
• MF: C₁₇H₁₃ClN₂O₃
• MW: 328.74972319603
• CID: 5865354
• PubChem ID: 2917680
• Update Time: 2025-05-21

2-(4-chlorophenyl)-3-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-3-phenyltetrahydro-4H-pyrrolo[3,4-d]isoxazole-4,6(5H)-dione
• 2H-Pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione, 2-(4-chlorophenyl)dihydro-3-phenyl-
• 2-(4-chlorophenyl)-3-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• F1248-0030
• 1005117-43-0
• Oprea1_053849
• 2-(4-chlorophenyl)-3-phenyl-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• 2-(4-chlorophenyl)-3-phenyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione
• AKOS001665196
• AKOS016318842
• WAY-271469
• HMS1652D08
• SR-01000504964
• SR-01000504964-1

• Inchi： 1S/C17H13ClN2O3/c18-11-6-8-12(9-7-11)20-14(10-4-2-1-3-5-10)13-15(23-20)17(22)19-16(13)21/h1-9,13-15H,(H,19,21,22)
• InChI Key： UUMBMHCEEMGNQQ-UHFFFAOYSA-N
• SMILES： O1C2C(=O)NC(=O)C2C(C2=CC=CC=C2)N1C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 328.0614700g/mol
• Monoisotopic Mass: 328.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.402±0.06 g/cm3(Predicted)
• pka: 10.40±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Isoxazolidines Phenylisoxazolidines

Additional information on 2-(4-chlorophenyl)-3-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione

Comprehensive Overview of 2-(4-chlorophenyl)-3-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione (CAS No. 1005117-43-0)

The compound 2-(4-chlorophenyl)-3-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione (CAS No. 1005117-43-0) is a structurally complex heterocyclic molecule that has garnered significant interest in pharmaceutical and chemical research. Its unique pyrrolo-oxazole-dione core, combined with aromatic substituents, makes it a valuable scaffold for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a building block for bioactive molecules, given its ability to interact with various biological targets.

In recent years, the demand for novel heterocyclic compounds like 2-(4-chlorophenyl)-3-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione has surged, driven by advancements in synthetic methodologies and computational chemistry. The compound's CAS No. 1005117-43-0 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research. Its structural features, including the chlorophenyl and phenyl groups, contribute to its versatility in medicinal chemistry, where it may serve as a precursor for kinase inhibitors or other therapeutic agents.

One of the most discussed topics in relation to this compound is its synthetic accessibility. Chemists often explore efficient routes to construct the hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione framework, leveraging modern techniques such as microwave-assisted synthesis or flow chemistry. These methods align with the growing emphasis on green chemistry and sustainable practices, which are hot topics in the scientific community. Additionally, the compound's potential applications in central nervous system (CNS) drug development have sparked curiosity, given the structural resemblance to known neuroactive molecules.

Another area of interest is the compound's physicochemical properties. Researchers frequently inquire about its solubility, stability, and spectroscopic characteristics (e.g., NMR, IR, and mass spectrometry data). These details are critical for formulation scientists and process chemists working on scalable synthesis. The CAS No. 1005117-43-0 is often cross-referenced with studies on similar oxazole and pyrrolidine derivatives, highlighting its role in structure-activity relationship (SAR) studies.

From a commercial perspective, 2-(4-chlorophenyl)-3-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione is available through specialized chemical suppliers, catering to pharmaceutical and academic labs. Its pricing and availability are common search queries, reflecting its niche but growing market. The compound's patent landscape is also a point of discussion, with several applications citing its use in proprietary drug candidates.

In summary, 2-(4-chlorophenyl)-3-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione (CAS No. 1005117-43-0) represents a fascinating intersection of synthetic chemistry and drug discovery. Its multifaceted applications, coupled with ongoing research into its properties and derivatives, ensure its continued relevance in scientific discourse. As the field evolves, this compound is likely to remain a focal point for innovation in heterocyclic chemistry and beyond.